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Compound of Interest

Compound Name: 8-(Isopropyl)quinoline
CAS No.: 6457-30-3
Cat. No.: B1329555
- 7

8-(Isopropyl)quinoline, often supplied as a mixture with its 6-isopropyl isomer (CAS No. 135-
79-5), is an aromatic heterocyclic compound.[1] Due to its potent, earthy, and woody odor
profile, its primary application is within the fragrance industry, where it serves as a high-impact
modifier in masculine chypres, leather accords, and tobacco blends.[2][3] While its utility in
formulation is significant, its structural similarity to quinoline—a compound with known, severe
health hazards—and its own distinct toxicological profile demand a rigorous and informed
approach to safety.

This guide is designed for researchers, chemists, and drug development professionals who
may handle 8-(isopropyl)quinoline. It moves beyond mere procedural recitation to provide a
framework for risk assessment and management grounded in the compound's specific
chemical and toxicological properties. The causality behind each recommendation is explained
to foster a culture of intrinsic safety, where protocols are not just followed but understood.

Comprehensive Hazard Analysis: A Profile of High
Concern

A thorough understanding of the hazards associated with 8-(isopropyl)quinoline is the
foundation of its safe handling. The primary risks are not trivial; they involve high acute toxicity,
particularly through dermal contact, and potential long-term health effects.
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The Globally Harmonized System (GHS) classification, derived from safety data sheets (SDS),
provides a standardized summary of the key hazards.[1]

Hazard Class Pictogram Signal Word Hazard Statement

- H310: Fatal in contact
Acute Toxicity, Dermal  Skull and Crossbones  Danger

with skin[1]
- H302: Harmful if
Acute Toxicity, Oral Skull and Crosshones  Danger
swallowed[1]
) o ] ] H315: Causes skin
Skin Irritation Exclamation Mark Warning S
irritation[1][2]
o ] ] H319: Causes serious
Eye Irritation Exclamation Mark Warning o
eye irritation[1]
Flammable Liquids Flame Warning Combustible liquid[1]

Acute Toxicity: The Primary and Most Severe Risk

The most critical hazard associated with 8-(isopropyl)quinoline is its acute dermal toxicity.
The classification "Fatal in contact with skin" signifies that even small quantities absorbed
through the skin can be life-threatening.[1] This is substantiated by a dermal LD50 in rabbits of
just 160 mg/kg.[2] For perspective, this means a few milliliters could be a lethal dose for an
adult. This hazard dictates the most stringent requirements for personal protective equipment
(PPE) and emergency response.

Oral toxicity is also significant, with an oral LD50 in rats of 940 mg/kg, classifying it as "Harmful
if swallowed".[1][2] While inhalation toxicity data is incomplete, the vapors are known to irritate
the eyes, nose, and throat.[1][4]

Carcinogenicity and Mutagenicity: The Precautionary
Principle

While specific long-term carcinogenicity studies on 8-(isopropyl)quinoline are not readily
available, its parent compound, quinoline, is classified as a substance that "May cause cancer”
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(Carc. 1B) and is "Suspected of causing genetic defects" (Muta. 2).[5][6][7] The U.S. EPA has
provisionally classified quinoline as a Group C, possible human carcinogen.[4]

Expert Insight: In the absence of comprehensive data for a derivative, the toxicological profile
of the parent compound must inform the risk assessment. Therefore, it is scientifically prudent
and ethically necessary to handle 8-(isopropyl)quinoline as a potential carcinogen and

mutagen with extreme caution.[8] All contact should be minimized to the lowest possible level.

Physicochemical and Environmental Hazards

8-(Isopropyl)quinoline is a combustible liquid with a flash point of 91.1°C (196.0°F), meaning
it can ignite if exposed to an ignition source at or above this temperature.[1] It is also classified
as toxic to aquatic life with long-lasting effects, necessitating careful containment and disposal
to prevent environmental release.[5][6][7]

Property Value Source
Flash Point 91.1 °C (196.0 °F) Closed Cup  [1]
Oral LD50 (rat) 940 mg/kg [2]
Dermal LD50 (rabbit) 160 mg/kg [2]

No specific limit established.
) o The AIHA WEEL for parent
Occupational Exposure Limit o [8]
quinoline is 0.001 ppm (8-hr

TWA).

A Risk Mitigation Framework: The Hierarchy of
Controls

Effective safety management relies on a multi-layered approach to risk reduction, known as the
Hierarchy of Controls. This framework prioritizes the most effective and reliable control
measures over less effective ones. Applying this to 8-(isopropyl)quinoline provides a clear,
logical system for ensuring laboratory safety.
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Hierarchy of Controls for 8-(Isopropyl)quinoline

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.
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o Elimination/Substitution: In a research context, if a less hazardous chemical can achieve the
same scientific objective, it should be considered. However, when 8-(isopropyl)quinoline is
required, the subsequent controls are mandatory.

e Engineering Controls: This is the primary method for controlling the inhalation hazard. All
work with 8-(isopropyl)quinoline must be performed in a certified chemical fume hood to
contain vapors.[9][10] All equipment used must be properly grounded to prevent static
discharge, given the compound's combustibility.[1]

o Administrative Controls: These are the work practices that support safety. This includes
developing detailed Standard Operating Procedures (SOPs), providing thorough training on
the specific hazards, prohibiting eating, drinking, or smoking in the lab, and ensuring work is
never performed alone.[1][2]

o Personal Protective Equipment (PPE): PPE is the last line of defense and is absolutely
critical due to the severe skin and eye hazards. It does not reduce the hazard itself but
provides a barrier.

Standard Operating Procedures for Safe Handling

The following protocols are based on the compound's hazard profile and represent the
minimum standard for its safe use.

Required Personal Protective Equipment (PPE)

Given the "Fatal in contact with skin" classification, PPE selection cannot be casual.

» Hand Protection: Wear double gloves. The inner glove provides basic protection, while the
outer glove should be of a material with a high resistance to aromatic nitrogen heterocycles.
Materials like Silver Shield®/4H® or equivalent are recommended for the parent compound,
quinoline.[8] Always check the glove manufacturer's specifications for breakthrough time and
discard gloves immediately upon any sign of contamination.

o Eye and Face Protection: Wear tight-sealing chemical safety goggles and a full-face shield.
[9] This combination protects against both splashes and vapor exposure to the eyes.
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Body Protection: A buttoned lab coat is mandatory. When handling larger quantities (>50
mL), a chemically resistant apron and sleeves are required to protect against spills and
splashes.[9] All protective clothing must be removed immediately if contaminated.

Laboratory Handling Protocol

Preparation: Before starting, ensure a chemical spill kit with appropriate absorbent material
(e.g., vermiculite, dry sand) is accessible.[1][9] Confirm the chemical fume hood is
functioning correctly.

Aliquotting and Transfer: Conduct all transfers of the chemical inside the fume hood. Use
grounded equipment and take precautions against static discharge.[1]

Heating: Avoid heating near open flames or other ignition sources.[1]

Post-Handling: After use, wash hands and forearms thoroughly with soap and water, even
after removing gloves.[1] Decontaminate all surfaces within the fume hood.

Storage: Store 8-(isopropyl)quinoline in a tightly closed container in a cool, dry, well-
ventilated area designated for toxic and combustible materials.[1][9][11] Ensure it is stored
away from direct sunlight, heat, and incompatible materials such as strong oxidizing agents
and strong acids.[1][10]

Emergency Response Protocols

Rapid and correct response to an exposure or spill is critical.

First Aid Measures

Skin Contact: This is a medical emergency. Immediately remove all contaminated clothing,
shoes, and jewelry.[1] Wash the affected area with copious amounts of soap and water for at
least 15 minutes.[8] Call emergency medical services immediately.[1]

Eye Contact: Immediately flush eyes with a gentle but large stream of water for at least 15
minutes, holding the eyelids open.[8] Remove contact lenses if present and easy to do.[1]
Seek immediate medical attention.
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e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1] Call a poison control center
or emergency medical services immediately.[1]

« Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial respiration (using a barrier device).[9] Seek immediate
medical attention.

Spill Management Workflow

All spills must be treated as serious incidents. The following workflow outlines the decision-
making process for a spill occurring inside a laboratory.
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Spill of 8-(Isopropyl)quinoline Occurs

Alert personnel in the immediate area.
Isolate the spill.

Is the spill large (>100mL)
or outside of the fume hood?

EVACUATE THE LAB. Small spill, contained
Call Emergency Response Team. within the fume hood.

'

Ensure appropriate PPE is worn
(double gloves, goggles, face shield, lab coat).

'

Contain the spill with
inert absorbent material
(vermiculite, sand).

'

Carefully collect absorbed material
into a labeled hazardous waste container.

'

Decontaminate the spill area
and all tools used.

'

Dispose of all materials
(absorbent, PPE, etc.)
as hazardous waste.

Spill Cleanup Complete

Click to download full resolution via product page

Caption: A decision workflow for managing a spill of 8-(Isopropyl)quinoline.
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Waste Disposal

All materials contaminated with 8-(isopropyl)quinoline, including empty containers, used
PPE, and spill cleanup debris, are considered hazardous waste.[1]

* Never dispose of this chemical down the drain or in regular trash.[1][5]
o Collect all waste in designated, sealed, and properly labeled hazardous waste containers.

o Follow all local, state, and federal regulations for the disposal of toxic organic chemical
waste.[1][7][12]

Conclusion

8-(Isopropyl)quinoline is a valuable compound in specific applications but presents severe
health and safety risks that must be managed with diligence and expertise. The high acute
dermal toxicity is the most immediate danger, while the potential for long-term health effects
necessitates handling it as a possible carcinogen. Adherence to the hierarchy of controls—
prioritizing engineering controls like fume hoods and mandating specific, high-level PPE—is
non-negotiable. By understanding the rationale behind these safety protocols, researchers can
create a self-validating system of safety that protects themselves, their colleagues, and the
environment.
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e MATERIAL SAFETY DATA SHEETS QUINOLINE IMPURITY 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. vigon.com [vigon.com]

. isopropyl quinoline, 135-79-5 [thegoodscentscompany.com]
. fraterworks.com [fraterworks.com]

. epa.gov [epa.gov]

. chemos.de [chemos.de]

. pentachemicals.eu [pentachemicals.eu]

. lobachemie.com [lobachemie.com]

. nj.gov [nj.gov]

.
(] [e0] ~ » [6)] EaN w N -

. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]
¢ 10. fishersci.com [fishersci.com]

e 11. frcpachem.com [fr.cpachem.com]

e 12. cleanchemlab.com [cleanchemlab.com]

¢ To cite this document: BenchChem. [Introduction: Understanding the Compound and its
Context]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329555#safety-hazards-and-handling-of-8-
isopropyl-quinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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